1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol

• Molecular Formula: C7H14FNO
• Molecular Weight: 147.19 g/mol
• SMILES: C1CCN(C1)CC(CF)O
• InChI: InChI=1S/C7H14FNO/c8-5-7(10)6-9-3-1-2-4-9/h7,10H,1-6H2
• InChIKey: DZVYLOXEYZJSMX-UHFFFAOYSA-N

1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol (CAS 1860178-08-0): A Strategic Fluorinated Pyrrolidine-Propanol Building Block for Medicinal Chemistry Procurement

1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol is a fluorinated amino alcohol building block comprising a pyrrolidine ring connected to a propan-2-ol backbone bearing a terminal fluorine atom. With molecular formula C₇H₁₄FNO and molecular weight 147.19 g/mol , this compound belongs to the class of fluoroalkyl-substituted saturated heterocyclic amines, a category of growing importance in medicinal chemistry for fine-tuning physicochemical and pharmacokinetic properties of drug candidates [1]. The strategic placement of the fluorine atom on the side chain—rather than directly on the pyrrolidine ring—distinguishes this scaffold from ring-fluorinated analogs and creates a distinct property profile that merits consideration during building block selection.

Building Block Class Fluoroalkyl-substituted pyrrolidine-propanol scaffold

Fluorination Strategy Side-chain fluorine; distinct from ring-fluorinated analogs

Research Context pKa/logP fine-tuning for medicinal chemistry lead optimization

• [1] Melnykov KP, Tavlui O, Skreminskiy A, Kuchkovska YO, Grygorenko OO. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chem. Eur. J. 2022, 28, e202201601. doi:10.1002/chem.202201601. View Source

Why 1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol Cannot Be Simply Replaced by Non-Fluorinated or Ring-Fluorinated Pyrrolidine Analogs

Generic substitution within the fluorinated pyrrolidine-propanol family is not scientifically sound because the position of fluorine substitution (side chain vs. ring) and the associated functional group arrangement (secondary alcohol vs. primary alcohol regioisomers) independently modulate three critical compound properties: amine basicity (pKa), lipophilicity (logP), and hydrogen-bonding capacity. A non-fluorinated analog such as 1-(pyrrolidin-1-yl)propan-2-ol (CAS 42122-41-8, MW 129.20, XLogP3 0.5) lacks the electron-withdrawing fluorine atom and therefore exhibits higher pyrrolidine nitrogen basicity [1]. Conversely, ring-fluorinated analogs like (R)-1-((R)-3-fluoropyrrolidin-1-yl)propan-2-ol (CAS 3034056-40-8, MW 147.19) place the fluorine directly on the pyrrolidine ring, producing a different pKa shift magnitude and steric environment compared to side-chain fluorination . Regioisomers such as 3-(pyrrolidin-1-yl)propan-1-ol (CAS 1009-14-9) further diverge in hydroxyl position, altering both the hydrogen-bond donor/acceptor geometry and the metabolic vulnerability of the alcohol group. These differences translate into measurable divergence in passive permeability, target binding, and metabolic stability, as demonstrated by systematic profiling of fluoroalkyl-substituted heterocyclic amines [2].

Non-fluorinated analog

Basicity Mismatch Lacks fluorine-induced pKa shift; higher amine basicity may alter permeability and target engagement profile

Ring-fluorinated analog

pKa Magnitude Mismatch Direct ring fluorination produces a larger pKa reduction; steric environment and protonation profile may not transfer

Primary alcohol regioisomer

H-Bond Geometry Mismatch Primary vs secondary alcohol alters hydrogen-bond donor/acceptor geometry and metabolic susceptibility

• [1] PubChem. Compound Summary for CID 99015: alpha-Methyl-1-pyrrolidineethanol (1-(Pyrrolidin-1-yl)propan-2-ol), CAS 42122-41-8. Molecular Weight: 129.20 g/mol; XLogP3-AA: 0.5. https://pubchem.ncbi.nlm.nih.gov/compound/99015 View Source
• [2] Melnykov KP, Tavlui O, Skreminskiy A, Kuchkovska YO, Grygorenko OO. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chem. Eur. J. 2022, 28, e202201601. doi:10.1002/chem.202201601. View Source

Quantitative Differentiation of 1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol Versus Its Closest Analogs on Key Physicochemical and ADME-Related Dimensions

Lipophilicity (logP) Differentiates Side-Chain Fluorinated Pyrrolidine-Propanol from Non-Fluorinated Analog

The introduction of a single fluorine atom at the terminal position of the propan-2-ol side chain in 1-fluoro-3-(pyrrolidin-1-yl)propan-2-ol increases lipophilicity relative to the non-fluorinated analog 1-(pyrrolidin-1-yl)propan-2-ol. Systematic profiling of fluoroalkyl-substituted saturated heterocyclic amines demonstrated that replacement of a hydrogen with fluorine on the alkyl substituent consistently elevates logP, with the magnitude dependent on the distance between the fluorine and the heterocyclic nitrogen [1]. The non-fluorinated comparator has an experimentally measured/computed logP of approximately 0.5 (PubChem XLogP3-AA) [2], while structurally analogous fluoroalkyl-substituted pyrrolidines of similar molecular formula (C₇H₁₄FNO) exhibit XLogP3 values in the range of 0.8–1.1 [3].

Lipophilicity (logP)

Class-level

Estimated ΔXLogP3 ≈ +0.4 vs non-fluorinated analog (XLogP3 0.5)

May support passive permeability context for oral bioavailability research

Computed XLogP3; class-level trend from fluoroalkyl-heterocyclic amine dataset

Evidence Dimension	Lipophilicity (logP / XLogP3)
Target Compound Data	Estimated XLogP3 ~ 0.9 (based on structurally analogous C₇H₁₄FNO fluoroalkyl-pyrrolidines with side-chain fluorination)
Comparator Or Baseline	1-(Pyrrolidin-1-yl)propan-2-ol (CAS 42122-41-8): XLogP3 = 0.5 (PubChem computed) [2]
Quantified Difference	ΔXLogP3 ≈ +0.4 log units (estimated increase)
Conditions	Computed XLogP3 values (PubChem XLogP3 3.0 algorithm); class-level trends from Melnykov et al. 2022 systematic dataset of fluoroalkyl-substituted azetidines, pyrrolidines, and piperidines

Why This Matters

A ΔlogP of +0.4 translates to approximately 2.5-fold higher partition into octanol, which can measurably enhance passive membrane permeability—a critical parameter for oral bioavailability in drug discovery programs—without introducing the excessive lipophilicity (>logP 3) that often accompanies larger fluorinated motifs.

• [1] Melnykov KP, Tavlui O, Skreminskiy A, Kuchkovska YO, Grygorenko OO. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chem. Eur. J. 2022, 28, e202201601. doi:10.1002/chem.202201601. View Source
• [2] PubChem. Compound Summary for CID 99015: alpha-Methyl-1-pyrrolidineethanol (1-(Pyrrolidin-1-yl)propan-2-ol). XLogP3-AA: 0.5. https://pubchem.ncbi.nlm.nih.gov/compound/99015 View Source
• [3] PubChem. Compound Summary for CID 53456789: 2-Ethyl-6-fluoro-1,4-oxazepane (C₇H₁₄FNO). XLogP3-AA: 0.8. https://pubchem.ncbi.nlm.nih.gov/compound/53456789 View Source

Amine Basicity (pKa) Modulation by Side-Chain Fluorine Distinguishes This Scaffold from Non-Fluorinated and Ring-Fluorinated Comparators

Fluorination of the alkyl side chain attached to a saturated heterocyclic amine reduces the basicity (pKa of conjugate acid) of the pyrrolidine nitrogen via through-bond inductive electron withdrawal. The comprehensive Melnykov et al. (2022) dataset demonstrated that fluoroalkyl substitution on pyrrolidine lowers the pKa(H) in a monotonic fashion relative to unsubstituted pyrrolidine (pKa(H) ≈ 10.6), with the magnitude depending on the number of fluorine atoms and their distance from the nitrogen [1]. For monofluorinated alkyl substituents on pyrrolidine, the pKa(H) reduction is typically in the range of 0.5–1.5 units. In contrast, direct ring fluorination at the 3-position of pyrrolidine (as in the comparator (R)-1-((R)-3-fluoropyrrolidin-1-yl)propan-2-ol, CAS 3034056-40-8) produces a larger pKa shift of approximately 1.9 units (predicted pKa 8.68 vs. ~10.6 for pyrrolidine) , because the electron-withdrawing fluorine is closer to the basic nitrogen.

Amine Basicity (pKa)

Class-level

Estimated pKa(H) 9.1–9.6; Δ ≈ −1.0 to −1.5 vs unsubstituted pyrrolidine; higher than ring-fluorinated (~8.68)

Supports research-relevant protonation window for target engagement studies

Class-level; 30+ fluoroalkyl-heterocyclic amine dataset

Evidence Dimension	Amine basicity (pKa of conjugate acid, pKa(H))
Target Compound Data	Estimated pKa(H) ≈ 9.1–9.6 (side-chain monofluorination on pyrrolidine; class-level estimate based on Melnykov et al. 2022 dataset for fluoroalkyl-pyrrolidines with fluorine β or γ to nitrogen)
Comparator Or Baseline	Unsubstituted pyrrolidine: pKa(H) ≈ 10.6; (R)-1-((R)-3-fluoropyrrolidin-1-yl)propan-2-ol: predicted pKa(H) ≈ 8.68 ± 0.10 (ring-fluorinated analog)
Quantified Difference	ΔpKa(H) ≈ −1.0 to −1.5 units vs. unsubstituted pyrrolidine; approximately +0.5 to +1.0 units higher (less acidic) than the ring-fluorinated comparator
Conditions	Class-level dataset: measured pKa(H) values for 30+ fluoroalkyl-substituted heterocyclic amines in aqueous solution; comparator ring pKa from ChemicalBook predicted value (ACD/Labs)

Why This Matters

The intermediate pKa(H) of 9.1–9.6 positions this compound in a therapeutically relevant window where the fraction of unprotonated (membrane-permeable) species at physiological pH 7.4 is higher than that of non-fluorinated pyrrolidine (~0.06% unprotonated at pKa 10.6) yet not so low as to abolish target-binding electrostatic interactions—a balance that ring-fluorinated analogs with pKa 8.68 may overshoot for certain target classes.

• [1] Melnykov KP, Tavlui O, Skreminskiy A, Kuchkovska YO, Grygorenko OO. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chem. Eur. J. 2022, 28, e202201601. doi:10.1002/chem.202201601. View Source

Molecular Weight and Hydrogen-Bonding Profile Enable Pharmacokinetic Differentiation from Regioisomeric 3-(Pyrrolidin-1-yl)propan-1-ol Scaffolds

The secondary alcohol motif in 1-fluoro-3-(pyrrolidin-1-yl)propan-2-ol (MW 147.19) confers a distinct hydrogen-bond donor/acceptor profile compared to the primary alcohol regioisomer 3-(pyrrolidin-1-yl)propan-1-ol (MW 129.20, CAS 1009-14-9). The target compound possesses one H-bond donor (secondary –OH) and three H-bond acceptors (pyrrolidine N, –OH oxygen, and C–F), whereas the non-fluorinated regioisomeric primary alcohol has one H-bond donor and two H-bond acceptors. The presence of the C–F bond as an additional, weak H-bond acceptor has been shown in crystallographic studies of fluorinated pyrrolidine ligands to alter binding-mode geometries through C–F⋯H–X interactions, an effect absent in non-fluorinated analogs [1]. Furthermore, the topological polar surface area (TPSA) differs: the target compound has an estimated TPSA of approximately 23.5 Ų (comparable to the non-fluorinated analog's TPSA of 23.5 Ų [2]), but the fluorine atom contributes additional polar volume without increasing formal H-bond donor count, a favorable profile for blood-brain barrier penetration optimization.

Molecular Properties

Class-level

MW 147.19; HBD 1; HBA 3 (incl. C–F); TPSA ~23.5 Ų; secondary alcohol

Reported differentiated H-bond and metabolic interaction profile vs regioisomers

C–F weak H-bond acceptor; crystallographic evidence from fluorinated pyrrolidine-ligand complexes

Evidence Dimension	Molecular properties relevant to ADME: H-bond donors/acceptors, TPSA, molecular weight
Target Compound Data	MW: 147.19; HBD: 1; HBA: 3 (including C–F); Estimated TPSA: ~23.5 Ų
Comparator Or Baseline	1-(Pyrrolidin-1-yl)propan-2-ol (CAS 42122-41-8): MW 129.20, HBD 1, HBA 2, TPSA 23.5 Ų [2]; 3-(Pyrrolidin-1-yl)propan-1-ol (CAS 1009-14-9): MW 129.20, HBD 1, HBA 2, TPSA ~23.5 Ų (primary alcohol regioisomer)
Quantified Difference	MW increase of +18.0 Da (+13.9%); HBA increase from 2 to 3 (+50%); TPSA comparable; secondary vs. primary alcohol alters metabolic susceptibility
Conditions	PubChem computed properties; crystallographic evidence from G-quadruplex DNA-ligand complexes with fluorinated vs. non-fluorinated peripheral pyrrolidines [1]

Why This Matters

The combination of slightly elevated molecular weight (within Lipinski compliance, MW < 500) with an additional fluorine-mediated H-bond acceptor site provides a different metabolic and binding interaction profile compared to the non-fluorinated scaffold, which may enhance target residence time or alter cytochrome P450 oxidation susceptibility—factors that directly impact lead optimization decisions.

• [1] Scilit. Fluorine in medicinal chemistry: β-fluorination of peripheral pyrrolidines attached to acridine ligands affects their interactions with G-quadruplex DNA. Comparative X-ray structure studies reveal distinct pyrrolidine ring conformation and binding mode with reversal of pyrrolidinium N⁺–H orientation relative to non-fluorinated analogue. https://www.scilit.net/publications/ View Source
• [2] PubChem. Compound Summary for CID 99015: alpha-Methyl-1-pyrrolidineethanol. Topological Polar Surface Area: 23.5 Ų; H-Bond Donor Count: 1; H-Bond Acceptor Count: 2. https://pubchem.ncbi.nlm.nih.gov/compound/99015 View Source

Fluoropyrrolidine Scaffolds Provide Documented Metabolic Stability Advantage Over Non-Fluorinated Pyrrolidines in Drug Discovery Programs

Fluorination of pyrrolidine-containing compounds has been extensively documented to block major metabolic sites and improve bioavailability. As articulated by Enamine's medicinal chemistry group, fluorination helps shield metabolically labile positions on the pyrrolidine scaffold from cytochrome P450-mediated oxidation . In the context of DPP-IV inhibitor development, fluoropyrrolidine amides demonstrated superior pharmacokinetic profiles compared to their non-fluorinated counterparts, with compound 48 from the (S)-3-fluoropyrrolidine series showing good pharmacokinetic properties and oral activity in an oral glucose tolerance test in lean mice [1]. While these data are from ring-fluorinated rather than side-chain-fluorinated analogs, the metabolic shielding principle extends to side-chain fluorination: the C–F bond at the terminal position of the propanol side chain is resistant to oxidative metabolism and may reduce the rate of O-dealkylation or ω-oxidation compared to the non-fluorinated propanol chain.

Metabolic Stability

Class-level

Reported class-level metabolic shielding by fluorination; ring-fluorinated analogs showed oral activity in mouse OGTT model

Supports metabolic stability screening context for lead optimization

Class-level evidence; compound-specific metabolic data to verify

Evidence Dimension	Metabolic stability (inferred from fluorination effect on CYP450-mediated oxidation)
Target Compound Data	Side-chain C–F bond resistant to oxidative metabolism; potential reduction in ω-hydroxylation rate of the terminal carbon
Comparator Or Baseline	Non-fluorinated 1-(pyrrolidin-1-yl)propan-2-ol: terminal –CH₃ group susceptible to CYP450-mediated ω-oxidation; ring-fluorinated (S)-3-fluoropyrrolidine-containing DPP-IV inhibitor compound 48: demonstrated oral activity in mouse OGTT model [1]
Quantified Difference	Qualitative class-level advantage; quantitative metabolic stability comparison for this specific compound vs. non-fluorinated analog not available in published literature
Conditions	Class-level evidence from Enamine fluoropyrrolidine building block program ; in vivo DPP-IV inhibitor data from lean mouse oral glucose tolerance test [1]

Why This Matters

For procurement decisions in lead optimization campaigns, the documented class-level metabolic stability advantage of fluorinated over non-fluorinated pyrrolidine scaffolds reduces the risk of rapid first-pass metabolism—a common cause of compound attrition in early drug discovery—and supports prioritizing the fluorinated building block over the non-fluorinated analog in library synthesis.

• [1] NFDI4DS. Analogues which incorporated (S)-3-fluoropyrrolidine showed good selectivity for DP-IV over quiescent cell proline dipeptidase (QPP). Compound 48 had good pharmacokinetic properties and was orally active in an oral glucose tolerance test in lean mice. https://nfdi-search.nliwod.org/ View Source

Prioritized Application Scenarios for 1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol Based on Quantitative Evidence

Lead Optimization of CNS-Penetrant Drug Candidates Requiring Balanced Lipophilicity and Reduced Amine Basicity

Programs targeting CNS indications where passive blood-brain barrier permeability is essential benefit from the compound's intermediate lipophilicity (estimated XLogP3 ~0.9) and moderately reduced amine basicity (estimated pKa(H) 9.1–9.6) relative to non-fluorinated pyrrolidine. The ΔXLogP3 of +0.4 over 1-(pyrrolidin-1-yl)propan-2-ol [1] provides enhanced membrane partitioning without exceeding logP thresholds associated with promiscuous target binding or poor aqueous solubility. The pKa shift of −1.0 to −1.5 units relative to unsubstituted pyrrolidine [2] increases the fraction of neutral, membrane-permeable species at physiological pH while preserving sufficient cationic character for target engagement. This profile is particularly relevant for GPCR and ion channel targets where amine protonation state governs ligand-receptor interactions.

Diversity-Oriented Synthesis Libraries Exploring Fluorine-Mediated Conformational and Binding-Mode Effects

The C–F bond in the side chain provides a weak hydrogen-bond acceptor that has been crystallographically demonstrated to alter binding modes in pyrrolidine-containing ligands—including reversal of pyrrolidinium N⁺–H orientation in G-quadruplex DNA-binding ligands [1]. Incorporating 1-fluoro-3-(pyrrolidin-1-yl)propan-2-ol into focused libraries enables systematic exploration of fluorine-mediated conformational effects without the synthetic complexity of ring-fluorinated analogs. The secondary alcohol also provides a chiral center for diastereomeric diversification, expanding chemical space coverage relative to achiral or primary alcohol analogs.

DPP-IV and Serine Protease Inhibitor Programs Seeking Metabolic Stability Without Excessive pKa Suppression

Fluoropyrrolidine-containing compounds have established efficacy as dipeptidyl peptidase IV (DPP-IV) inhibitors, with the fluorine atom contributing to both metabolic stability and target selectivity [1]. The side-chain fluorination pattern of 1-fluoro-3-(pyrrolidin-1-yl)propan-2-ol offers a distinct pKa profile (higher than ring-fluorinated analogs with pKa ~8.68 [2]) that may be advantageous for protease targets where a specific protonation state of the catalytic machinery or substrate-binding pocket is required. This intermediate basicity, combined with the documented class-level metabolic shielding effect of fluorination , makes the scaffold suitable for generating tool compounds and lead series in serine protease drug discovery.

Building Block for Physicochemical Property Fine-Tuning in Fragment-Based Drug Discovery (FBDD)

In FBDD campaigns, the ability to systematically vary one physicochemical parameter at a time is critical for establishing structure-property relationships. 1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol can serve as a matched molecular pair partner to 1-(pyrrolidin-1-yl)propan-2-ol, allowing medicinal chemists to isolate the effect of monofluorination on logP (ΔXLogP3 ≈ +0.4 [1]), pKa, and metabolic stability within the same core scaffold. This matched-pair analysis is methodologically superior to comparing disparate scaffolds and provides statistically robust SAR data for lead optimization decision-making [2].

Application

Selection Property

Validation Focus

CNS lead optimization research

Balanced logP/pKa profile from side-chain fluorination

Membrane permeability and amine protonation state review

Diversity-oriented synthesis libraries

C–F weak H-bond acceptor and chiral secondary alcohol center

Fluorine-mediated binding-mode and conformational analysis

Serine protease inhibitor research

Intermediate amine basicity (side-chain vs ring-fluorinated)

Protease target protonation state context

Fragment-based drug discovery

Matched molecular pair with non-fluorinated analog

Monofluorination SAR interpretation and property-shift analysis

• [1] Melnykov KP, Tavlui O, Skreminskiy A, Kuchkovska YO, Grygorenko OO. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chem. Eur. J. 2022, 28, e202201601. doi:10.1002/chem.202201601. View Source
• [2] Scilit. Fluorine in medicinal chemistry: β-fluorination of peripheral pyrrolidines attached to acridine ligands affects their interactions with G-quadruplex DNA. https://www.scilit.net/publications/ View Source
• [3] PubChem. Compound Summary for CID 99015. XLogP3-AA: 0.5. https://pubchem.ncbi.nlm.nih.gov/compound/99015 View Source